Cas no 115760-58-2 ((D-ARG1,D-PHE5,D-TRP7,11)-SUBSTANCE P)

(D-ARG1,D-PHE5,D-TRP7,11)-SUBSTANCE P Properties

Names and Identifiers

• (D-ARG1,D-PHE5,D-TRP7,11)-SUBSTANCE P
• (D-ARG1,D-PHE5,D-TRP7·11)-SUBSTANCE P
• (D-Arg1,D-Pro2,D-Phe7,D-His9)-Substance P
• [D-Arg1,D-Pro2,D-Phe7,D-His9]-Substance P
• D-ARG-D-PRO-LYS-PRO-GLN-GLN-D-PHE-PHE-D-HIS-LEU-MET-NH2
• D-ARG-PRO-LYS-PRO-D-PHE-GLN-D-TRP-PHE-GLY-LEU-D-TRP-NH2
• H-D-ARG-D-PRO-LYS-PRO-GLN-GLN-D-PHE-PHE-D-HIS-LEU-MET-NH2
• H-D-ARG-PRO-LYS-PRO-D-PHE-GLN-D-TRP-PHE-GLY-LEU-D-TRP-NH2
• Substance P,[D-Arg1,D-Pro2,D-Phe7,D-His9]
• Substance P, [D-Arg1, D-Pro2, D-Phe7, D-His9]
• DTXSID50407924
• (D-ARG1,D-PHE5,D-TRP7,11)-SUBSTANCEP
• AGN-PC-0BIRWD
• 115760-58-2
• +Expand

• InChIKey： XHAKZELSORWGBB-UHFFFAOYSA-N
• Inchi： InChI=1S/C67H102N20O13S/c1-39(2)33-48(59(93)78-44(56(72)90)27-32-101-3)82-62(96)51(36-42-37-75-38-77-42)85-61(95)50(35-41-17-8-5-9-18-41)84-60(94)49(34-40-15-6-4-7-16-40)83-58(92)45(23-25-54(70)88)79-57(91)46(24-26-55(71)89)80-63(97)53-22-14-31-87(53)66(100)47(20-10-11-28-68)81-64(98)52-21-13-30-86(52)65(99)43(69)19-12-29-76-67(73)74/h4-9,15-18,37-39,43-53H,10-14,19-36,68-69H2,1-3H3,(H2,70,88)(H2,71,89)(H2,72,90)(H,75,77)(H,78,93)(H,79,91)(H,80,97)(H,81,98)(H,82,96)(H,83,92)(H,84,94)(H,85,95)(H4,73,74,76)
• SMILES： N/C(=N/CCCC(C(N1CCCC1C(NC(C(N1CCCC1C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(=O)N)CCSC)=O)CC(C)C)=O)CC1=CN=CN1)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)CCC(=O)N)=O)CCC(=O)N)=O)=O)CCCCN)=O)=O)N)/N

Computed Properties

• Exact Mass: 1426.77000
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 44
• Monoisotopic Mass: 1426.76559456g/mol
• Heavy Atom Count: 101
• Complexity: 2810
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 573Ų

Experimental Properties

• LogP: 4.52850
• PSA: 570.61000